Cas no 1803849-09-3 (Ethyl 3,4-dimethyl-5-fluorobenzoate)

• Product Name: Ethyl 3,4-dimethyl-5-fluorobenzoate
• CAS No: 1803849-09-3
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 4794933
• Update Time: 2025-08-05

Ethyl 3,4-dimethyl-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dimethyl-5-fluorobenzoate

• Inchi： 1S/C11H13FO2/c1-4-14-11(13)9-5-7(2)8(3)10(12)6-9/h5-6H,4H2,1-3H3
• InChI Key： BLZYRDOXVUYAMS-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=CC(C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 26.3